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Compound of Interest

Compound Name: 2-Phenylazocane

Cat. No.: B15273238 Get Quote

Disclaimer: Specific safety and toxicological data for 2-Phenylazocane (CAS No. 1379168-02-

1) is not readily available in the public domain. This guide is based on an assessment of its

structural components, namely the azocane ring and the phenyl group, to provide a framework

for safe handling in a research and development setting. It is imperative that this compound is

handled only by trained professionals with a thorough understanding of chemical safety

protocols.

Introduction
2-Phenylazocane is a substituted heterocyclic amine with the molecular formula C₁₃H₁₉N[1].

As a derivative of azocane, a seven-membered saturated heterocycle containing nitrogen, and

featuring a phenyl substituent, its chemical and toxicological properties are likely to be

influenced by both moieties. This document outlines the potential hazards, recommended

handling procedures, and emergency protocols based on the known characteristics of these

structural components.

Hazard Identification and Classification
Due to the absence of specific data for 2-Phenylazocane, a precautionary approach to hazard

classification is warranted. The known hazards of its parent compound, azocane, and related

phenyl derivatives suggest that 2-Phenylazocane should be treated as a potentially hazardous

substance.

Based on the GHS classification for azocane, 2-Phenylazocane should be presumed to be:
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Flammable: The parent compound, azocane, is a flammable liquid[2].

Corrosive: Azocane is known to cause severe skin burns and eye damage[2].

Toxic: Phenyl derivatives, such as phenol and aniline, are known to be acutely toxic and can

cause chemical burns[3][4].

Physical and Chemical Properties
Quantitative physical and chemical data for 2-Phenylazocane are limited. The following table

summarizes the available information for the parent compound, azocane.

Property Value (for Azocane)

Molecular Formula C₇H₁₅N

Molecular Weight 113.20 g/mol [2]

Appearance Liquid[5]

GHS Hazard Codes
H226 (Flammable liquid and vapor), H314

(Causes severe skin burns and eye damage)[2]

Toxicological Information
Specific toxicological data for 2-Phenylazocane is unavailable. However, the toxicology of

related compounds provides a basis for a conservative risk assessment. Substituted

cathinones, which are derivatives of phenethylamines, are known to act as central nervous

system stimulants[6]. While the structure of 2-Phenylazocane is different, the presence of the

phenyl group attached to a nitrogen-containing ring suggests the potential for biological activity.

Aniline and its derivatives are toxic, and aniline itself is classified as an aromatic amine[4].

Aromatic amines are a class of chemicals known for potential toxicity. Phenol is also acutely

toxic[3]. Therefore, it is prudent to assume that 2-Phenylazocane may be toxic if ingested,

inhaled, or absorbed through the skin.

Occupational Exposure Limits
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There are no established Occupational Exposure Limits (OELs), such as Permissible Exposure

Limits (PELs) or Threshold Limit Values (TLVs), for 2-Phenylazocane. In the absence of such

limits, exposure should be minimized to the lowest reasonably achievable level.

Experimental Protocol: Handling a Novel Chemical
Compound
The following is a general protocol for handling a novel chemical entity like 2-Phenylazocane,

for which full hazard data is not available.

6.1. Risk Assessment

Literature Review: Conduct a thorough search for any available data on the compound and

structurally similar molecules.

Hazard Evaluation: Based on the structural components (azocane, phenyl group), assume

the compound is flammable, corrosive, and toxic.

Exposure Control Plan: Determine the necessary engineering controls (fume hood), personal

protective equipment (PPE), and administrative controls for the planned experiment.

6.2. Engineering Controls

All manipulations of 2-Phenylazocane should be conducted in a certified chemical fume

hood to minimize inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible.

6.3. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile or

neoprene). Change gloves immediately if contaminated.

Respiratory Protection: For situations with a higher risk of aerosol generation where a fume

hood is not sufficient, a respirator may be required. Consult with a safety professional for
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proper selection.

6.4. Handling and Storage

Store 2-Phenylazocane in a cool, dry, well-ventilated area, away from incompatible

materials such as strong oxidizing agents[7]. The recommended storage temperature is 2-

8°C[1].

Keep containers tightly closed.

Avoid contact with skin, eyes, and clothing[7].

Wash hands thoroughly after handling.

6.5. Disposal

Dispose of waste in accordance with all local, state, and federal regulations.

Do not dispose of down the drain or in general waste.

Emergency Procedures
7.1. In Case of Inhalation

Move the individual to fresh air.

If breathing is difficult, administer oxygen.

Seek immediate medical attention.

7.2. In Case of Skin Contact

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove contaminated clothing.

Seek immediate medical attention.

7.3. In Case of Eye Contact
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Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

7.4. In Case of Ingestion

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.

Visualizations
Diagram 1: Risk Assessment and Handling Workflow for Novel Chemicals
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Caption: A workflow for the risk assessment and safe handling of novel chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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